3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane

• IUPAC Name: 1-(7-acetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-3-yl)ethanone
• InChI: InChI=1S/C13H22N2O2/c1-10(16)14-6-12(3)5-13(4,7-14)9-15(8-12)11(2)17/h5-9H2,1-4H3
• InChI Key: SAEOBLSPCWUOCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2(CC(C1)(CN(C2)C(=O)C)C)C
• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol

Description

3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane, also known as DADBN, is a bicyclic compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied extensively for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is not fully understood. However, it has been suggested that 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane acts as a nucleophile in reactions with electrophiles. This nucleophilic behavior is due to the presence of a nitrogen atom in the bicyclic structure of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane.
Biochemical and Physiological Effects
3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane may have potential as a therapeutic agent. For example, 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane has been shown to have anticonvulsant properties in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in lab experiments is its high yield of synthesis. Additionally, 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is its high cost, which may limit its use in some experiments.
List of

Future Directions

1. Further studies are needed to understand the mechanism of action of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane.
2. Investigate the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane as a therapeutic agent.
3. Explore the use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane as a chiral auxiliary in asymmetric synthesis.
4. Investigate the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the development of new materials.
5. Study the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the field of catalysis.
6. Investigate the use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the development of new sensors.
7. Study the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the development of new drugs.

Scientific Research Applications

3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is in the field of organic synthesis. 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane can be used as a chiral auxiliary in asymmetric synthesis, which can lead to the production of enantiomerically pure compounds.